2-((4-Chlorophenyl)sulfonyl)-3-(2-(4-chlorophenylthio)-5-nitrophenyl)prop-2-enenitrile

• IUPAC Name: (E)-3-[2-(4-chlorophenyl)sulfanyl-5-nitrophenyl]-2-(4-chlorophenyl)sulfonylprop-2-enenitrile
• InChI: InChI=1S/C21H12Cl2N2O4S2/c22-15-1-6-18(7-2-15)30-21-10-5-17(25(26)27)11-14(21)12-20(13-24)31(28,29)19-8-3-16(23)4-9-19/h1-12H/b20-12+
• InChI Key: BYVFOKXVDATYFW-UDWIEESQSA-N
• Canonical SMILES: C1=CC(=CC=C1SC2=C(C=C(C=C2)[N+](=O)[O-])C=C(C#N)S(=O)(=O)C3=CC=C(C=C3)Cl)Cl
• Isomeric SMILES: C1=CC(=CC=C1SC2=C(C=C(C=C2)[N+](=O)[O-])/C=C(\C#N)/S(=O)(=O)C3=CC=C(C=C3)Cl)Cl
• Molecular Formula: C21H12Cl2N2O4S2
• Molecular Weight: 491.4 g/mol

Description

2-((4-Chlorophenyl)sulfonyl)-3-(2-(4-chlorophenylthio)-5-nitrophenyl)prop-2-enenitrile is a useful research compound. Its molecular formula is C21H12Cl2N2O4S2 and its molecular weight is 491.36. The purity is usually 95%.
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Scientific Research Applications

Environmental Remediation and Analysis

Research on nitrated and chlorinated compounds, similar to the given compound, focuses on understanding their behavior and transformation in the environment. Studies on nitrated phenols, for instance, explore their atmospheric occurrence, sources, and sinks, including formation through combustion processes and secondary formation in the atmosphere (Harrison et al., 2005). This research is crucial for environmental monitoring and remediation efforts, as it helps identify the pathways through which such compounds are introduced and modified in natural settings.

Organic Synthesis and Reactivity

The compound , with its complex structure involving chlorophenyl, sulfonyl, and nitro groups, could be relevant in studies exploring the reactivity and applications of similar functional groups in organic synthesis. Research on addition and substitution reactions of nitrile-stabilized carbanions, for example, sheds light on the versatility of nitrile groups in organic chemistry, highlighting their role in carbon-carbon bond formation (Arseniyadis et al., 1984). This area of study is fundamental for developing synthetic methodologies that can be applied in creating complex organic molecules, potentially including environmental pollutants or pharmaceuticals.

Materials Science and Catalysis

The synthesis and application of transition metal compounds, such as oxides, nitrides, carbides, and sulfides, are extensively studied for their unique catalytic, electronic, and magnetic properties (Chen, 1998). These materials find applications in various technological areas, including catalysis, energy storage, and environmental remediation. Given the structural complexity of "2-((4-Chlorophenyl)sulfonyl)-3-(2-(4-chlorophenylthio)-5-nitrophenyl)prop-2-enenitrile," it may also have potential applications in designing novel materials with specific catalytic or electronic properties.